Cas no 1804612-00-7 (2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine
• CAS No: 1804612-00-7
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931231
• Update Time: 2025-06-29

2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-6-4(13)1-3(12)5(2-11)14-6/h1H,2,11-13H2
• InChI Key： BUEHVBBHJIVDCD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(CN)=N1)N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine (CAS No. 1804612-00-7)

2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine (CAS No. 1804612-00-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine is composed of a pyridine ring substituted with an aminomethyl group at the 2-position, diamino groups at the 3 and 5 positions, and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the multifaceted applications of 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine. One of the key areas of interest is its potential as a lead compound in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with specific viral enzymes.

In addition to its antiviral properties, 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine has also shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The trifluoromethoxy group is thought to play a crucial role in enhancing the compound's ability to penetrate brain tissue and modulate relevant signaling pathways.

The synthetic accessibility of 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine has further contributed to its appeal as a research tool and potential drug candidate. Several synthetic routes have been reported in the literature, including a one-pot synthesis method that yields high purity and good yields. This ease of synthesis makes it feasible for large-scale production and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its therapeutic applications, 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine has also found use as a building block in organic synthesis. Its unique functional groups provide multiple points for chemical modification, allowing for the creation of diverse derivatives with tailored properties. This versatility has led to its adoption in various research laboratories and pharmaceutical companies as a key intermediate in drug discovery programs.

In conclusion, 2-(Aminomethyl)-3,5-diamino-6-(trifluoromethoxy)pyridine (CAS No. 1804612-00-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.